Cas no 944401-65-4 (5-Bromo-6-fluoropyridin-2-amine)

5-Bromo-6-fluoropyridin-2-amine structure

944401-65-4 structure

Product Name:5-Bromo-6-fluoropyridin-2-amine

CAS No:944401-65-4

MF:C₅H₄BrFN₂

MW:191.001063346863

MDL:MFCD11848480

CID:841959

PubChem ID:53418436

Update Time:2024-10-25

5-Bromo-6-fluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-6-fluoropyridin-2-amine
- 5-Bromo-6-fluoro-pyridin-2-ylamine
- 2-Amino-5-Bromo-6-fluoropyridine
- 5-bromo-6-fluoro-2-pyridinamine
- 5-bromo-6-fluoro-2-pyridylamine
- 5-bromo6-fluoropyridin-2-amine
- 6-AMino-3-broMo-2-fluoropyridine
- 5-Bromo-6-fluoropyridin-2-ylamine
- PubChem19511
- SJXWFNBZBXZDCL-UHFFFAOYSA-N
- RW3584
- KM3286
- SB18617
- FCH1184587
- 5-bromanyl-6-fluoranyl-pyridin-2-amine
- BC004451
- AX8247665
- AB0049904
- V9432
- 5-Bromo-6-fluoro-2-pyridinamine (ACI)
- MFCD11848480
- AKOS016011715
- SY244810
- AMY42506
- EN300-194801
- AS-50839
- P11228
- CS-0040534
- J-517126
- DTXSID70697426
- 944401-65-4
- A844953
- SCHEMBL319387
- 5-bromo-6-fluoro-pyridin-2-amine
- DB-368570
- MDL： MFCD11848480
- Inchi： 1S/C5H4BrFN2/c6-3-1-2-4(8)9-5(3)7/h1-2H,(H2,8,9)
- InChI Key： SJXWFNBZBXZDCL-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C(C=C1)N)F

Computed Properties

Exact Mass: 189.95400
Monoisotopic Mass: 189.95419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 38.9

Experimental Properties

Density: 1.813
Boiling Point: 245 ºC
Flash Point: 102 ºC
PSA: 39.64000
LogP: 1.49550

5-Bromo-6-fluoropyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TW646-50mg	5-Bromo-6-fluoropyridin-2-amine	944401-65-4	98%	50mg	66.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TW646-200mg	5-Bromo-6-fluoropyridin-2-amine	944401-65-4	98%	200mg	144.0CNY	2021-08-04
TRC	B804205-50mg	5-bromo-6-fluoropyridin-2-amine	944401-65-4		50mg	$ 50.00	2022-06-06
TRC	B804205-100mg	5-bromo-6-fluoropyridin-2-amine	944401-65-4		100mg	$ 70.00	2022-06-06
TRC	B804205-500mg	5-bromo-6-fluoropyridin-2-amine	944401-65-4		500mg	$ 275.00	2022-06-06
Chemenu	CM174511-5g	5-Bromo-6-fluoropyridin-2-amine	944401-65-4	95%	5g	$823	2021-08-05
Apollo Scientific	PC910727-250mg	6-Amino-3-bromo-2-fluoropyridine	944401-65-4	97%	250mg	£15.00	2025-03-22
Apollo Scientific	PC910727-1g	6-Amino-3-bromo-2-fluoropyridine	944401-65-4	97%	1g	£17.00	2025-03-22
abcr	AB458267-250 mg	5-Bromo-6-fluoropyridin-2-amine, 95%; .	944401-65-4	95%	250MG	€90.70	2022-06-10
abcr	AB458267-1 g	5-Bromo-6-fluoropyridin-2-amine, 95%; .	944401-65-4	95%	1g	€87.80	2023-04-22

5-Bromo-6-fluoropyridin-2-amine Production Method

Production Method 1

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; overnight, rt

Reference

: Discovery and Evaluation of 3-Quinoxalin Urea Derivatives as Potent, Selective, and Orally Available ATM Inhibitors Combined with Chemotherapy for the Treatment of Cancer via Goal-Oriented Molecule Generation and Virtual Screening

Deng, Dexin; Yang, Yingxue; Zou, Yurong; Liu, Kongjun; Zhang, Chufeng; et al, Journal of Medicinal Chemistry, 2023, 66(14), 9495-9518

Production Method 2

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 25 °C; 30 min, 15 °C; 2 h, 25 °C
1.2 Reagents: Water

Reference

: Heterocycles as Bcl-2 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 3

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 2 h, 5 - 15 °C; 3 h, rt

Reference

: Condensed heterocycles as BLC-2 inhibitors in the treatment of neoplastic, autoimmune and neurodegenerative diseases

, World Intellectual Property Organization, , ,

Production Method 4

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 2 h, 5 - 15 °C; 3 h, rt

Reference

: Pyrrolopyridinooxazine compounds and related compounds as Bcl-2 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 5

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 30 min, 0 °C; 30 min

Reference

: Preparation of fused pyridinones and related compounds as Pim kinase inhibitors and their use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 6

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 2 h, 0 °C

Reference

: Preparation of substituted imidazopyridines as inhibitors of plasma kallikrein and uses thereof

, World Intellectual Property Organization, , ,

Production Method 7

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; 0 °C; 1 h, rt

Reference

: Heteroaromatic compounds as TYK2 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 8

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 0 °C; 1 h, rt

Reference

: Carbon-14 radiosynthesis of the benzofuran derivative and β-amyloid plaque neuroimaging positron emission tomography radioligand AZD4694

Johan, Sandell, Journal of Labelled Compounds and Radiopharmaceuticals, 2013, 56(6), 321-324

Production Method 9

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 6 h, 25 °C

Reference

: Pyrazolopyrrolopyridine compounds and related compounds as Bcl-2 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 10

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 30 min, 10 - 20 °C; 60 min, rt
1.2 Reagents: Water

Reference

: Preparation of 8-[6-[3-(amino)propoxy]-3-pyridyl]-1-isopropyl-imidazo[4,5-c]quinolin-2-one derivatives as selective modulators of ataxia telangiectasia mutated (ATM) kinase for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 11

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 30 min, rt → 20 °C; 60 min, rt

Reference

: Imidazo[4,5-c]quinolin-2-one derivatives as ATM kinase inhibitors and their preparation and use for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 12

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; rt; overnight, rt

Reference

: Preparation of 6-pyridine-3-quinoxaline urea derivatives and its application

, China, , ,

Production Method 13

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 0 °C; 18 h, 20 °C
1.2 Reagents: Water ; 20 min, 20 °C

Reference

: Preparation method of 2-fluoro-3,6-dihydroxypyridine

, China, , ,

Production Method 14

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 30 min, 0 °C; 2.5 h, 0 °C

Reference

: Preparation of pyridine compounds for the treatment of pain

, World Intellectual Property Organization, , ,

Production Method 15

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 2 h, 5 - 15 °C; 3 h, rt

Reference

: Preparation of hot melt extruded solid dispersions containing a Bcl-2 inhibitor

, World Intellectual Property Organization, , ,

Production Method 16

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; rt; 3 h, rt
1.2 Solvents: Water ; rt

Reference

: Preparation of 1H-pyrrolo[2,3-b]pyridine derivatives and related compounds as BCL-2 inhibitors for treating neoplastic, autoimmune or neurodegenerative diseases

, World Intellectual Property Organization, , ,

Production Method 17

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 30 min, 0 °C; 30 min, rt

Reference

: Preparation of halo-substituted aminopyridine compounds as inhibitors of the hematopoietic progenitor kinase 1 (HPK1)

, World Intellectual Property Organization, , ,

Production Method 18

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 2 h, 25 °C

Reference

: Preparation of heteroaryl compounds and uses in Tau imaging

, World Intellectual Property Organization, , ,

Production Method 19

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; cooled; 3 d, rt

Reference

: Preparation of novel tetrahydropyridopyrimidine compounds, and antiandrogens and antitumor agents containing them

, World Intellectual Property Organization, , ,

Production Method 20

1597-32-6

944401-65-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; overnight, rt
1.2 Solvents: Water ; rt

Reference

: Preparation of condensed heterocyclic derivatives as Bcl-2 inhibitors for the treatment of neoplastic diseases

, World Intellectual Property Organization, , ,